Cas no 240-44-8 (1H-Benzo[a]cyclopent[h]anthracene(6CI,7CI,8CI,9CI))

• Product Name: 1H-Benzo[a]cyclopent[h]anthracene(6CI,7CI,8CI,9CI)
• CAS No: 240-44-8
• MF: C₂₁H₁₄
• MW: 266.335865497589
• CID: 278880
• PubChem ID: 120193
• Update Time: 2025-04-19

1H-Benzo[a]cyclopent[h]anthracene(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzo[a]cyclopent[h]anthracene(6CI,7CI,8CI,9CI)
• 1H-Benzo(a)cyclopent(h)anthracene
• 240-44-8
• 6,7-Cyclopenteno-1,2-benzanthracene
• DTXSID10178729

• Inchi： 1S/C21H14/c1-2-6-18-14(4-1)8-10-16-13-21-17(12-20(16)18)11-9-15-5-3-7-19(15)21/h1-6,8-13H,7H2
• InChI Key： CIRVIIOSCIBXLZ-UHFFFAOYSA-N
• SMILES： C12C=C3C=CC4C=CC=CC=4C3=CC1=CC=C1C=CCC=21

Computed Properties

• Exact Mass: 266.10962
• Monoisotopic Mass: 266.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.243
• Boiling Point: 505.5°Cat760mmHg
• Flash Point: 252.3°C
• Refractive Index: 1.8
• PSA: 0